Cas no 1270517-63-9 (1-(4-nitrophenyl)cyclopentan-1-amine)

1-(4-Nitrophenyl)cyclopentan-1-amine is a nitrophenyl-substituted cyclopentylamine derivative with applications in organic synthesis and pharmaceutical research. Its structure, featuring a cyclopentane ring fused to an aromatic nitro group, offers versatility as an intermediate in the preparation of more complex molecules. The presence of both amine and nitro functional groups allows for further derivatization, making it useful in the development of bioactive compounds or catalysts. This compound exhibits stability under standard conditions, ensuring reliable handling in laboratory settings. Its well-defined reactivity profile makes it a valuable building block for researchers exploring novel chemical transformations or drug discovery pathways.
1-(4-nitrophenyl)cyclopentan-1-amine structure
1270517-63-9 structure
Product Name:1-(4-nitrophenyl)cyclopentan-1-amine
CAS No:1270517-63-9
MF:C11H14N2O2
MW:206.241062641144
MDL:MFCD18676103
CID:4566223
PubChem ID:103693067
Update Time:2025-10-22

1-(4-nitrophenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Nitrophenyl)cyclopentanamine
    • 1-(4-Nitrophenyl)cyclopentan-1-amine
    • Cyclopentanamine, 1-(4-nitrophenyl)-
    • SY225555
    • F52849
    • 1-(4-nitrophenyl)cyclopentan-1-amine
    • MDL: MFCD18676103
    • Inchi: 1S/C11H14N2O2/c12-11(7-1-2-8-11)9-3-5-10(6-4-9)13(14)15/h3-6H,1-2,7-8,12H2
    • InChI Key: WIHODNIJEBFEEQ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)C1(CCCC1)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 236
  • XLogP3: 1.7
  • Topological Polar Surface Area: 71.8

1-(4-nitrophenyl)cyclopentan-1-amine Pricemore >>

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Additional information on 1-(4-nitrophenyl)cyclopentan-1-amine

Recent Advances in the Study of 1-(4-Nitrophenyl)cyclopentan-1-amine (CAS: 1270517-63-9)

1-(4-Nitrophenyl)cyclopentan-1-amine (CAS: 1270517-63-9) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound's unique structural features, including the cyclopentane ring and the nitro group, make it a promising candidate for further investigation.

Recent studies have explored the synthetic pathways for 1-(4-nitrophenyl)cyclopentan-1-amine, with a focus on optimizing yield and purity. One notable approach involves the catalytic hydrogenation of 1-(4-nitrophenyl)cyclopentan-1-one, followed by reductive amination. This method has been shown to produce the desired compound with high efficiency and minimal byproducts. Additionally, researchers have investigated the use of alternative catalysts and solvents to further improve the synthesis process.

In terms of biological activity, preliminary studies suggest that 1-(4-nitrophenyl)cyclopentan-1-amine exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, it has been shown to inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the micromolar range. These findings indicate its potential as a lead compound for the development of anti-inflammatory agents. However, further in vitro and in vivo studies are needed to fully elucidate its mechanism of action and therapeutic potential.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. Recent research has explored its interaction with neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. While the exact pharmacological profile remains to be determined, early results suggest that 1-(4-nitrophenyl)cyclopentan-1-amine may have modulatory effects on these receptors, opening new avenues for the treatment of neurological conditions such as depression and Parkinson's disease.

Despite these promising findings, challenges remain in the development of 1-(4-nitrophenyl)cyclopentan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are also exploring structural modifications to enhance its pharmacological properties while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 1-(4-nitrophenyl)cyclopentan-1-amine represents a compound of significant interest in the field of medicinal chemistry. Its unique structural features and preliminary biological activities make it a promising candidate for further research and development. Continued investigation into its synthesis, mechanism of action, and therapeutic applications will be essential to fully realize its potential in addressing unmet medical needs.

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